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Compound of Interest

Compound Name: Terevalefim

Cat. No.: B8198262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Terevalefim (ANG-3777) is a small molecule that acts as a mimetic of hepatocyte growth factor

(HGF).[1][2][3][4] It selectively binds to and activates the c-Met receptor, initiating a signaling

cascade that promotes cell proliferation and reduces apoptosis.[5] This mechanism of action

makes Terevalefim a compound of interest in research related to tissue repair and

regeneration, particularly in the context of acute kidney injury. Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for preparing a stock solution of

Terevalefim in dimethyl sulfoxide (DMSO), along with important technical data and safety

considerations.

Data Presentation
A summary of the key quantitative data for Terevalefim is provided in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₉H₈N₂S

Molecular Weight 176.24 g/mol

CAS Number 1070881-42-3

Appearance White to light brown solid

Solubility in DMSO 100 mg/mL (567.41 mM)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (DMSO Stock)
-80°C for up to 6 months;

-20°C for up to 1 month

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL (567.41 mM)
Stock Solution of Terevalefim in DMSO
This protocol describes the preparation of a high-concentration stock solution of Terevalefim in

DMSO. This stock solution can then be used for further dilutions to achieve the desired working

concentrations for various in vitro and in vivo experimental models.

Materials:

Terevalefim (ANG-3777) powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber microcentrifuge tubes or vials

Sterile, nuclease-free pipette tips

Vortex mixer
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Sonicator (optional, but recommended)

Procedure:

Preparation: In a controlled laboratory environment, bring the Terevalefim powder and

anhydrous DMSO to room temperature.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Terevalefim powder into the tube. For example, to prepare 1

mL of a 100 mg/mL stock solution, weigh 100 mg of Terevalefim.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

Terevalefim powder. To continue the example, add 1 mL of DMSO. It is crucial to use

anhydrous DMSO as its hygroscopic nature can impact the solubility of the product.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Aiding Dissolution (if necessary): If the compound does not fully dissolve with vortexing,

sonicate the solution for 5-10 minutes. Gentle warming in a 37°C water bath can also be

employed to aid dissolution. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: Once the Terevalefim is completely dissolved, aliquot the stock

solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This is

critical to avoid repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Terevalefim and DMSO.

Work in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for Terevalefim for comprehensive safety information.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Visualizations
Terevalefim (ANG-3777) Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Terevalefim | C9H8N2S | CID 5714038 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. selleckchem.com [selleckchem.com]

4. medkoo.com [medkoo.com]

5. Hepatocyte Growth Factor Mimetic ANG-3777 for Cardiac Surgery–Associated Acute
Kidney Injury - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing Terevalefim (ANG-3777) Stock Solution in
DMSO: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8198262#preparing-terevalefim-ang-3777-stock-
solution-in-dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8198262?utm_src=pdf-body-img
https://www.benchchem.com/product/b8198262?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/terevalefim.html
https://pubchem.ncbi.nlm.nih.gov/compound/Terevalefim
https://www.selleckchem.com/products/terevalefim.html
https://www.medkoo.com/products/49069
https://pmc.ncbi.nlm.nih.gov/articles/PMC7710816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7710816/
https://www.benchchem.com/product/b8198262#preparing-terevalefim-ang-3777-stock-solution-in-dmso
https://www.benchchem.com/product/b8198262#preparing-terevalefim-ang-3777-stock-solution-in-dmso
https://www.benchchem.com/product/b8198262#preparing-terevalefim-ang-3777-stock-solution-in-dmso
https://www.benchchem.com/product/b8198262#preparing-terevalefim-ang-3777-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8198262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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